2-(Boc-amino)pyridine

• IUPAC Name: tert-butyl N-pyridin-2-ylcarbamate
• InChI: InChI=1S/C10H14N2O2/c1-10(2,3)14-9(13)12-8-6-4-5-7-11-8/h4-7H,1-3H3,(H,11,12,13)
• InChI Key: ORUGTGTZBRUQIT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC=N1
• Molecular Formula: C10H14N2O2
• DSSTOX Substance ID: DTXSID30458696
• Molecular Weight: 194.23 g/mol
• CAS No.: 38427-94-0

Description

2-(Boc-amino)pyridine, also known as tert-butyl N-(pyridin-2-yl)carbamate, is an organic compound with the molecular formula C10H14N2O2. It is a derivative of pyridine where the amino group is protected by a tert-butoxycarbonyl (Boc) group. This compound is commonly used in organic synthesis, particularly in the protection of amino groups during chemical reactions.

Scientific Research Applications

2-(Boc-amino)pyridine is widely used in scientific research due to its versatility in organic synthesis. Some of its applications include:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the synthesis of biologically active compounds.

Medicine: Utilized in the development of pharmaceuticals, particularly in the synthesis of drug intermediates.

Industry: Used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

Target of Action

It’s known that boc-protected amines, such as 2-(boc-amino)pyridine, play a pivotal role in the synthesis of multifunctional targets .

Mode of Action

This compound, also known as tert-Butyl pyridin-2-ylcarbamate, is a Boc-protected amine. The Boc group is a common protecting group used in organic synthesis. It’s used to protect an amine from reacting with other reagents during a chemical reaction . The Boc group can be removed under mild acidic conditions, revealing the amine for further reactions .

Biochemical Pathways

Boc-protected amines are often used in the synthesis of various biological molecules . They are also involved in the Suzuki–Miyaura cross-coupling reaction, a widely-used method for forming carbon-carbon bonds .

Pharmacokinetics

The compound’s low molecular weight suggests it may have good bioavailability .

Result of Action

As a boc-protected amine, it plays a crucial role in the synthesis of various biological molecules, contributing to the formation of complex structures .

Action Environment

It’s known that the stability of boc-protected amines can be influenced by ph, with the boc group being stable under basic conditions and cleaved under acidic conditions .

Safety and Hazards

2-(Boc-amino)pyridine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is toxic if swallowed and harmful in contact with skin. It causes skin irritation and serious eye irritation.

Future Directions

Protecting groups play a pivotal role in the synthesis of multifunctional targets and as amino functions often occur in this context, issues related to their protection become prominent. Primary amines are unique because they can accommodate two such groups. This review highlights various aspects related to the synthesis, properties and applications of products containing one or two Boc-groups resulting from dual protection of amines and amides.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Boc-amino)pyridine typically involves the reaction of pyridin-2-amine with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine or pyridine. The reaction is usually carried out under anhydrous conditions to prevent hydrolysis of the Boc group. The general reaction scheme is as follows:

$$\text{Pyridin-2-amine} + \text{Boc}_2\text{O} \rightarrow \text{this compound} + \text{CO}_2$$Pyridin-2-amine+Boc2​O→this compound+CO2​

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors, which allow for better control of reaction conditions and higher yields. The use of automated systems can also improve the efficiency and reproducibility of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(Boc-amino)pyridine undergoes various chemical reactions, including:

Substitution Reactions: The Boc-protected amino group can participate in nucleophilic substitution reactions.

Deprotection Reactions: The Boc group can be removed under acidic conditions to yield the free amine.

Coupling Reactions: It can be used in coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig amination.

Common Reagents and Conditions

Deprotection: Trifluoroacetic acid (TFA) is commonly used to remove the Boc group.

Coupling: Palladium catalysts are often used in coupling reactions.

Major Products

Deprotection: Yields pyridin-2-amine.

Coupling: Yields various substituted pyridine derivatives depending on the reactants used.

Comparison with Similar Compounds

2-(Boc-amino)pyridine can be compared with other Boc-protected amines such as:

2-(Boc-amino)benzene: Similar in structure but with a benzene ring instead of a pyridine ring.

2-(Boc-amino)aniline: Another Boc-protected amine with an aniline structure.

The uniqueness of this compound lies in its pyridine ring, which imparts different electronic properties and reactivity compared to benzene and aniline derivatives.

Synthesis routes and methods I

Procedure details

To a solution of tert-butyl alcohol (650 mL) and di-tert-butyl carbonate (24 g) was added 2-Aminopyridine (9.4 g) slowly. This mixture was stirred at room temperature for 24 hours. This reaction solution was concentrated under a reduced pressure, and the residue thereof was purified by silica gel column chromatography (heptane:ethyl acetate=1:1) to obtain the title compound (18 g).

Synthesis routes and methods II

Procedure details

To a solution of tert-butyl alcohol (650 mL) and di-tert-butylcarbonate (24g) was added 2-aminopyridine (9.4 g) slowly. This mixture was stirred at room temperature for 24 hours. The reaction solution was concentrated under a reduced pressure, and the residue was purified by silica gel column chromatography (heptane:ethyl acetate=1:1) to obtain the title compound (18 g).